Cas no 1807162-28-2 (4-(Aminomethyl)-3-(difluoromethyl)-6-hydroxy-2-iodopyridine)

4-(Aminomethyl)-3-(difluoromethyl)-6-hydroxy-2-iodopyridine is a halogenated pyridine derivative with a unique structural framework, combining an aminomethyl group, a difluoromethyl substituent, and an iodine atom at the 2-position. The presence of these functional groups enhances its reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The difluoromethyl group contributes to metabolic stability, while the hydroxy and aminomethyl groups offer sites for further derivatization. The iodine atom facilitates cross-coupling reactions, enabling versatile applications in medicinal chemistry. This compound’s well-defined structure and multifunctional reactivity make it suitable for developing targeted bioactive molecules, particularly in drug discovery and material science applications.

4-(Aminomethyl)-3-(difluoromethyl)-6-hydroxy-2-iodopyridine structure

1807162-28-2 structure

Product Name:4-(Aminomethyl)-3-(difluoromethyl)-6-hydroxy-2-iodopyridine

CAS No:1807162-28-2

MF:C₇H₇F₂IN₂O

MW:300.044560670853

CID:4885998

Update Time:2025-06-23

4-(Aminomethyl)-3-(difluoromethyl)-6-hydroxy-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

- 4-(Aminomethyl)-3-(difluoromethyl)-6-hydroxy-2-iodopyridine
- Inchi： 1S/C7H7F2IN2O/c8-6(9)5-3(2-11)1-4(13)12-7(5)10/h1,6H,2,11H2,(H,12,13)
- InChI Key： UWPSHFPCSOXGFF-UHFFFAOYSA-N
- SMILES： IC1=C(C(F)F)C(=CC(N1)=O)CN

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 299
XLogP3: -0.6
Topological Polar Surface Area: 55.1

4-(Aminomethyl)-3-(difluoromethyl)-6-hydroxy-2-iodopyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029031417-250mg	4-(Aminomethyl)-3-(difluoromethyl)-6-hydroxy-2-iodopyridine	1807162-28-2	95%	250mg	$1,058.40	2022-03-31
Alichem	A029031417-500mg	4-(Aminomethyl)-3-(difluoromethyl)-6-hydroxy-2-iodopyridine	1807162-28-2	95%	500mg	$1,634.45	2022-03-31
Alichem	A029031417-1g	4-(Aminomethyl)-3-(difluoromethyl)-6-hydroxy-2-iodopyridine	1807162-28-2	95%	1g	$2,981.85	2022-03-31

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Additional information on 4-(Aminomethyl)-3-(difluoromethyl)-6-hydroxy-2-iodopyridine

Comprehensive Overview of 4-(Aminomethyl)-3-(difluoromethyl)-6-hydroxy-2-iodopyridine (CAS No. 1807162-28-2)

The compound 4-(Aminomethyl)-3-(difluoromethyl)-6-hydroxy-2-iodopyridine (CAS No. 1807162-28-2) is a highly specialized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the aminomethyl and difluoromethyl groups, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of targeted therapies for diseases such as cancer and neurodegenerative disorders.

One of the most notable aspects of 4-(Aminomethyl)-3-(difluoromethyl)-6-hydroxy-2-iodopyridine is its versatility in chemical transformations. The presence of the iodo substituent at the 2-position allows for cross-coupling reactions, which are pivotal in modern organic synthesis. Additionally, the hydroxy group at the 6-position provides a handle for further functionalization, enabling the creation of diverse molecular architectures. This compound is often explored in the context of structure-activity relationship (SAR) studies, where slight modifications can lead to significant changes in biological activity.

In recent years, the demand for fluorinated compounds like 4-(Aminomethyl)-3-(difluoromethyl)-6-hydroxy-2-iodopyridine has surged due to their enhanced metabolic stability and bioavailability. Fluorine incorporation is a common strategy in drug design, as it can improve binding affinity and reduce off-target effects. This compound's difluoromethyl group is particularly intriguing because it mimics the steric and electronic properties of a hydroxyl group while offering superior resistance to enzymatic degradation.

The synthesis of 4-(Aminomethyl)-3-(difluoromethyl)-6-hydroxy-2-iodopyridine typically involves multi-step procedures, starting from readily available pyridine precursors. Key steps often include halogenation, amination, and fluorination reactions, each requiring precise control of reaction conditions to achieve high yields and purity. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the identity and purity of the final product, ensuring it meets the stringent standards required for pharmaceutical applications.

From a commercial perspective, 4-(Aminomethyl)-3-(difluoromethyl)-6-hydroxy-2-iodopyridine is available through specialized chemical suppliers, often in milligram to gram quantities for research purposes. Its CAS No. 1807162-28-2 serves as a unique identifier, facilitating easy retrieval of safety data and technical specifications. Researchers frequently search for this compound using keywords such as "pyridine derivatives," "fluorinated building blocks," and "iodopyridine synthesis," reflecting its relevance in contemporary chemical research.

Looking ahead, the potential applications of 4-(Aminomethyl)-3-(difluoromethyl)-6-hydroxy-2-iodopyridine are vast. Its role in the development of small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs) is particularly promising. These innovative therapeutic modalities are at the forefront of modern medicine, offering new hope for treating previously intractable diseases. As the scientific community continues to explore the boundaries of chemical space, compounds like this will undoubtedly play a pivotal role in shaping the future of drug discovery.